Allylcyclopentane: A Comprehensive Technical Guide
Allylcyclopentane: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Allylcyclopentane, a cycloalkane derivative with the chemical formula C₈H₁₄, is a volatile organic compound with applications in organic synthesis and potential relevance in the broader field of chemical research.[1][2] This technical guide provides an in-depth overview of allylcyclopentane, encompassing its chemical structure, physicochemical properties, synthesis, and analytical characterization. Detailed experimental protocols for its synthesis and analysis are outlined to facilitate its practical application in a laboratory setting. Furthermore, this document explores the reactivity of the allyl group and the cyclopentane (B165970) moiety, offering insights into its potential as a scaffold or intermediate in the synthesis of more complex molecules, including those with potential biological activity.
Chemical Formula and Structure
Allylcyclopentane is a hydrocarbon composed of a five-membered cyclopentane ring substituted with an allyl group.
Molecular Formula: C₈H₁₄[3]
Structure:
Caption: 2D structure of Allylcyclopentane.
IUPAC Name: (Prop-2-en-1-yl)cyclopentane[2]
CAS Number: 3524-75-2[3]
Physicochemical Properties
A summary of the key physicochemical properties of allylcyclopentane is presented in the table below.
| Property | Value | Reference(s) |
| Molecular Weight | 110.20 g/mol | [3] |
| Appearance | Colorless liquid | [2] |
| Density | 0.792 g/cm³ at 20 °C | |
| Boiling Point | 124.85 °C | |
| Melting Point | -110.7 °C | |
| Solubility | Insoluble in water | [2] |
Synthesis
Allylcyclopentane can be synthesized via a Grignard reaction, a versatile method for forming carbon-carbon bonds. The reaction involves the coupling of a cyclopentyl Grignard reagent with an allyl halide.[2]
Grignard Reaction Workflow
Caption: Grignard synthesis of Allylcyclopentane.
Experimental Protocol: Synthesis of Allylcyclopentane
Materials:
-
Cyclopentyl bromide
-
Magnesium turnings
-
Allyl bromide
-
Anhydrous diethyl ether
-
Saturated aqueous ammonium (B1175870) chloride solution
-
Anhydrous sodium sulfate
-
Standard laboratory glassware (three-necked flask, dropping funnel, reflux condenser)
-
Magnetic stirrer and heating mantle
Procedure:
-
Preparation of Grignard Reagent:
-
In a flame-dried three-necked flask equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place magnesium turnings.
-
Add a small crystal of iodine to activate the magnesium.
-
Add a solution of cyclopentyl bromide in anhydrous diethyl ether dropwise from the dropping funnel. The reaction is initiated by gentle warming.
-
Once the reaction starts, continue the addition of cyclopentyl bromide at a rate that maintains a gentle reflux.
-
After the addition is complete, reflux the mixture for an additional 30 minutes to ensure complete formation of the Grignard reagent.[4]
-
-
Coupling Reaction:
-
Cool the Grignard reagent solution in an ice bath.
-
Add a solution of allyl bromide in anhydrous diethyl ether dropwise from the dropping funnel.
-
After the addition is complete, allow the reaction mixture to stir at room temperature for 1-2 hours.
-
-
Work-up:
-
Quench the reaction by slowly adding saturated aqueous ammonium chloride solution.
-
Separate the organic layer and extract the aqueous layer with diethyl ether.
-
Combine the organic layers and wash with brine.
-
Dry the organic layer over anhydrous sodium sulfate.
-
-
Purification:
-
Filter off the drying agent and remove the solvent by rotary evaporation.
-
Purify the crude product by fractional distillation to obtain pure allylcyclopentane.
-
Analytical Characterization
The structure and purity of the synthesized allylcyclopentane can be confirmed using various spectroscopic techniques.
Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a powerful technique for separating and identifying volatile compounds.[5] The gas chromatogram will show the retention time of allylcyclopentane, and the mass spectrum will provide its fragmentation pattern, confirming its molecular weight and structure.[6]
Experimental Protocol: GC-MS Analysis
-
Sample Preparation: Prepare a dilute solution of allylcyclopentane in a volatile organic solvent (e.g., hexane (B92381) or dichloromethane).
-
Injection: Inject a small volume (typically 1 µL) of the sample into the GC-MS instrument.[7]
-
GC Separation: The sample is vaporized and carried by an inert gas (e.g., helium) through a capillary column. The separation is based on the compound's boiling point and affinity for the stationary phase.[8]
-
MS Detection: As the compound elutes from the GC column, it enters the mass spectrometer, where it is ionized and fragmented. The mass-to-charge ratio of the fragments is detected, generating a mass spectrum.[6]
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are essential for elucidating the detailed structure of allylcyclopentane.
Experimental Protocol: NMR Analysis
-
Sample Preparation: Dissolve 5-10 mg of allylcyclopentane in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.[1][9] Ensure the sample is free of solid particles by filtering it through a small plug of glass wool.[9]
-
Data Acquisition: Acquire ¹H and ¹³C NMR spectra on a suitable NMR spectrometer.
-
Spectral Interpretation: Analyze the chemical shifts, integration, and coupling patterns to confirm the presence of the cyclopentyl and allyl moieties.
Fourier-Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify the functional groups present in a molecule.[10] The spectrum of allylcyclopentane will show characteristic absorption bands for C-H and C=C bonds.[11]
Experimental Protocol: FTIR Analysis
-
Sample Preparation: A small drop of liquid allylcyclopentane can be placed between two salt plates (e.g., NaCl or KBr) to form a thin film. Alternatively, a solution in a suitable solvent (e.g., CCl₄) can be used.
-
Data Acquisition: Obtain the FTIR spectrum using an FTIR spectrometer. A background spectrum of the salt plates or solvent should be collected and subtracted from the sample spectrum.[12]
-
Spectral Interpretation: Identify the characteristic stretching and bending vibrations for the alkene and alkane functional groups.[11]
Reactivity and Potential Applications
The chemical reactivity of allylcyclopentane is primarily dictated by the presence of the carbon-carbon double bond in the allyl group. This double bond can undergo a variety of addition reactions, such as hydrogenation, halogenation, and hydrohalogenation. The allylic position is also susceptible to radical substitution reactions.
While there is limited specific information on the biological activity of allylcyclopentane itself, cyclopentane derivatives are found in numerous biologically active molecules and approved drugs.[13][14] The cyclopentane ring can serve as a scaffold to which various functional groups can be attached, influencing the molecule's overall shape, lipophilicity, and metabolic stability.[13] The allyl group provides a handle for further chemical modifications, making allylcyclopentane a potentially useful building block in medicinal chemistry and drug discovery for the synthesis of novel cyclopentane-containing compounds.[15][16] The development of cyclopentane-based compounds is an active area of research in the quest for new therapeutic agents.[14]
References
- 1. NMR Sample Preparation | Chemical Instrumentation Facility [cif.iastate.edu]
- 2. Allylcyclopentane - Wikipedia [en.wikipedia.org]
- 3. Allylcyclopentane | C8H14 | CID 77059 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 4. chem.libretexts.org [chem.libretexts.org]
- 5. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
- 6. youtube.com [youtube.com]
- 7. researchgate.net [researchgate.net]
- 8. GC-MS Sample Preparation | Thermo Fisher Scientific - TW [thermofisher.com]
- 9. NMR Sample Preparation [nmr.chem.umn.edu]
- 10. chem.libretexts.org [chem.libretexts.org]
- 11. spectroscopyonline.com [spectroscopyonline.com]
- 12. documents.thermofisher.com [documents.thermofisher.com]
- 13. img01.pharmablock.com [img01.pharmablock.com]
- 14. researchgate.net [researchgate.net]
- 15. Highly Functional Allyl-Bicyclo[1.1.1]pentane Synthesis by Radical-Initiated Three-Component Stereoselective Allylation - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Allylcyclopentane [myskinrecipes.com]
